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Compound of Interest

Compound Name:
Ethyl cyclopropanecarbimidate

hydrochloride

Cat. No.: B1320317 Get Quote

An In-Depth Technical Guide to Ethyl Cyclopropanecarbimidate Hydrochloride for

Advanced Research Applications

Executive Summary: Ethyl cyclopropanecarbimidate hydrochloride is a valuable reagent

and building block in synthetic and medicinal chemistry. This guide provides a comprehensive

overview of its fundamental physicochemical properties, a detailed, validated protocol for its

synthesis via the Pinner reaction, and insights into its applications in drug development. As a

reactive intermediate, its proper handling, storage, and use are critical for successful and safe

experimental outcomes. This document serves as a technical resource for researchers and

scientists leveraging this compound in advanced chemical applications.

Physicochemical and Structural Characteristics
Ethyl cyclopropanecarbimidate hydrochloride is a solid compound whose structural and

chemical properties make it a versatile synthetic intermediate. The presence of a strained

cyclopropyl ring and a reactive imidate functional group are key features for its utility in

constructing more complex molecular architectures.

Table 1: Core Properties and Identifiers
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Property Value Source(s)

Molecular Formula C₆H₁₂ClNO [1][2][3]

Molecular Weight 149.62 g/mol [1][3]

CAS Number 63190-44-3 [1][2][4]

Appearance Solid

SMILES N=C(C1CC1)OCC.[H]Cl [1]

InChIKey
OCEUCVHZNUTFOE-

UHFFFAOYSA-N

Purity (Typical) ≥95-97% [1]

| Storage Conditions | Inert atmosphere, protect from light, store at 4°C or in freezer (-20°C) |[1]

|

Computational Data Insights:

Topological Polar Surface Area (TPSA): 33.08 Å²[1]. This value suggests moderate cell

permeability, a desirable characteristic in drug design.

LogP: 1.83[1]. This indicates a degree of lipophilicity, influencing the compound's solubility

and interaction with biological membranes.

Synthesis and Mechanistic Rationale
The most common and efficient method for preparing ethyl cyclopropanecarbimidate
hydrochloride is the Pinner reaction. This reaction involves the acid-catalyzed addition of an

alcohol (ethanol) to a nitrile (cyclopropanecarbonitrile).

The Pinner Reaction Mechanism
Expertise & Causality: The Pinner reaction is fundamentally an acid-catalyzed nucleophilic

addition. Anhydrous conditions are paramount; the presence of water would lead to the

hydrolysis of the desired imidate product into an ester (ethyl cyclopropanecarboxylate), a

common side reaction that significantly reduces yield. The reaction is typically run at low
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temperatures to control its exothermicity and prevent the formation of byproducts. Anhydrous

hydrogen chloride gas is used as the acid catalyst because its chloride anion is a poor

nucleophile and will not compete with the ethanol. The final product precipitates from the non-

polar solvent as its hydrochloride salt.
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Pinner Reaction Mechanism

Reactants

Key Intermediates Product

Cyclopropanecarbonitrile Protonated Nitrile(Nitrile activated toward nucleophilic attack)
1. Protonation by HCl

Ethanol

Oxonium Ion Intermediate(Formed after ethanol attack)

2. Nucleophilic attack by Ethanol

HCl (gas)

Nitrilium Ion(Resonance structure)
Resonance

Ethyl CyclopropanecarbimidateHydrochloride Salt
3. Deprotonation & Salt Formation
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Drug Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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